(E)-ethyl 2-(3-(2-chlorophenyl)acrylamido)benzo[d]thiazole-6-carboxylate

• IUPAC Name: ethyl 2-[[(E)-3-(2-chlorophenyl)prop-2-enoyl]amino]-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C19H15ClN2O3S/c1-2-25-18(24)13-7-9-15-16(11-13)26-19(21-15)22-17(23)10-8-12-5-3-4-6-14(12)20/h3-11H,2H2,1H3,(H,21,22,23)/b10-8+
• InChI Key: NTTZXHAOUOAYAA-CSKARUKUSA-N
• Canonical SMILES: CCOC(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)C=CC3=CC=CC=C3Cl
• Isomeric SMILES: CCOC(=O)C1=CC2=C(C=C1)N=C(S2)NC(=O)/C=C/C3=CC=CC=C3Cl
• Molecular Formula: C19H15ClN2O3S
• Molecular Weight: 386.9 g/mol

Description

(E)-ethyl 2-(3-(2-chlorophenyl)acrylamido)benzo[d]thiazole-6-carboxylate is a chemical compound that has been widely studied for its potential use in scientific research. This compound is commonly referred to as ETB, and it has shown promise in a variety of applications, including as a tool for studying biochemical and physiological processes.

Scientific Research Applications

Antioxidant Activity

• Researchers have synthesized a series of derivatives based on this compound and evaluated their antioxidant potential. . Antioxidants play a crucial role in protecting cells from oxidative stress and preventing damage caused by free radicals.

Anti-Inflammatory Properties

• Among the synthesized compounds, one derivative (Z13) exhibited potent anti-inflammatory activity, surpassing the standard ibuprofen. . Anti-inflammatory agents are essential for managing inflammatory conditions and reducing tissue damage.

Antimicrobial Effects

• Several derivatives demonstrated antibacterial potential, particularly against Pseudomonas aeruginosa. . Such antimicrobial properties are valuable for combating bacterial infections.

Medicinal Chemistry and Drug Discovery

• The synthesis and evaluation of these derivatives highlight their potential as lead compounds for drug development. .

Organometallic Compounds and Sunscreens

• The parent compound, dibenzalacetone (from which this derivative is derived), is employed in the formation of stable organometallic compounds. .

Biological and Clinical Applications

• Indole derivatives, including this compound, have diverse biological and clinical applications. .

Mechanism of Action

Target of Action

Similar compounds have been reported to exhibit anti-oxidant, anti-inflammatory, and antimicrobial activities . Therefore, it’s plausible that this compound may interact with targets involved in these biological processes.

Mode of Action

The analysis of docking results for similar compounds demonstrated the binding affinity and hydrogen bond, electrostatic, and hydrophobic interactions of all the synthesized compounds with their respective targets . This suggests that (E)-ethyl 2-(3-(2-chlorophenyl)acrylamido)benzo[d]thiazole-6-carboxylate may interact with its targets in a similar manner.

Biochemical Pathways

Given its potential anti-oxidant, anti-inflammatory, and antimicrobial activities , it’s plausible that this compound may affect pathways related to these biological processes.

Pharmacokinetics

In silico admet studies were carried out for similar compounds, and most of the compounds exhibited good admet profile . This suggests that (E)-ethyl 2-(3-(2-chlorophenyl)acrylamido)benzo[d]thiazole-6-carboxylate may have similar properties, which could impact its bioavailability.

Result of Action

Similar compounds have been reported to exhibit anti-oxidant, anti-inflammatory, and antimicrobial activities , suggesting that this compound may have similar effects at the molecular and cellular level.

Action Environment

Environmental factors can have a profound influence on the action, efficacy, and stability of a compound . These factors can include dietary factors (e.g., alcohol, tobacco smoke, and substances taken as food) or accidental factors (air, water, and food contaminants or pollutants) .